Mikacion Violet B

• CAS No.: 12226-42-5
• Molecular Formula: C22H43NO3

Description

Mikacion Violet B is a reactive dye primarily used in the textile industry for coloring fabrics, particularly cellulose fibers like cotton. Reactive Violet 8 is characterized by its dichlorotriazine reactive groups, which enable covalent bonding with hydroxyl groups in cellulose, ensuring high wash-fastness and durability . Its molecular formula is C₂₀H₁₂Cl₂N₆O₈S₂·2Na, and it is classified under X-type reactive dyes, which are known for their moderate reactivity and compatibility with industrial dyeing processes .

Comparison with Similar Compounds

Reactive Violet 8 vs. Reactive Violet 2

Reactive Violet 2 (CAS 8063-57-8) shares functional similarities with Reactive Violet 8 as both are textile dyes. However, their structural differences impact performance:

• Reactive Groups : Reactive Violet 8 uses dichlorotriazine, while Reactive Violet 2 incorporates a copper-complexed sulfonated structure, enhancing its affinity for wool and silk .
• Molecular Weight : Reactive Violet 2 has a higher molecular weight (C₂₅H₁₂ClN₇O₁₄S₄·Cu·4Na ) due to its copper center and additional sulfonic groups, improving solubility and brightness .

Table 1: Chemical Properties of Violet Dyes

Compound	CAS	Molecular Formula	Molecular Weight	Primary Application
Reactive Violet 8	12226-40-3	C₂₀H₁₂Cl₂N₆O₈S₂·2Na	~800 g/mol	Cellulose dyeing
Reactive Violet 2	8063-57-8	C₂₅H₁₂ClN₇O₁₄S₄·Cu·4Na	~1,200 g/mol	Wool, silk dyeing
Methyl Violet B	8004-87-3	C₂₄H₂₉ClN₃	394.0 g/mol	Staining, protein studies
Crystal Violet	548-62-9	C₂₅H₃₀ClN₃	407.99 g/mol	Biofilm assays, histology

Mikacion Violet B vs. Triphenylmethane Dyes

This compound (as a reactive dye) differs fundamentally from triphenylmethane dyes like Methyl Violet B and Crystal Violet :

• Binding Mechanism : Reactive dyes form covalent bonds with substrates, whereas triphenylmethane dyes rely on electrostatic interactions. For example, Methyl Violet B (CAS 8004-87-3) binds to serum albumin via hydrophobic and ionic interactions, stabilizing bovine serum albumin (BSA) more effectively than human serum albumin (HSA) .
• Applications : Crystal Violet (CAS 548-62-9) is widely used in biofilm quantification, but studies show that metabolic activity assays like XTT yield higher sensitivity in high-biofilm samples (OD₅₄₀: 0.8–1.2 for XTT vs. 0.3–0.6 for Crystal Violet) .

Table 2: Research Findings on Violet Compounds

Compound	Key Research Findings	Reference
Reactive Violet 8	High wash-fastness due to covalent bonding with cellulose; moderate reactivity.
Methyl Violet B	Binds BSA > HSA; stabilizes BSA structure (ΔTₘ = +1.2°C).
Crystal Violet	Less sensitive than XTT for high-biofilm quantification (p < 0.05).

Q & A

Q. How can researchers enhance the reproducibility of Methyl Violet B-based assays in interdisciplinary studies?

• Methodological Answer : Publish step-by-step protocols in protocols.io , including reagent sources (e.g., Fujifilm Wako Pure Chemical Corporation) and instrument settings (e.g., centrifugation speed). Use Open Science Framework (OSF) to share raw images, spectra, and code for data analysis. Cite prior studies using RRIDs .